Cas no 2229347-43-5 (5-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-1H-imidazol-2-amine)

• Product Name: 5-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-1H-imidazol-2-amine
• CAS No: 2229347-43-5
• MF: C₁₅H₁₇N₅
• MW: 267.328982114792
• CID: 6597943
• PubChem ID: 165755666
• Update Time: 2025-05-20

5-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-1H-imidazol-2-amine
• EN300-1859988
• 2229347-43-5

• Inchi： 1S/C15H17N5/c1-10-14(13-8-17-15(16)18-13)11(2)20(19-10)9-12-6-4-3-5-7-12/h3-8H,9H2,1-2H3,(H3,16,17,18)
• InChI Key： JADRPHZADWMGAV-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)C(C)=C(C2=CN=C(N)N2)C(C)=N1

Computed Properties

• Exact Mass: 267.14839556g/mol
• Monoisotopic Mass: 267.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.5Ų

Additional information on 5-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-1H-imidazol-2-amine

Introduction to 5-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-1H-imidazol-2-amine (CAS No. 2229347-43-5)

The compound 5-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-1H-imidazol-2-amine, identified by its CAS number 2229347-43-5, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule, featuring a fused imidazole and pyrazole core, has garnered considerable attention due to its unique structural and functional properties. The presence of a benzyl group at the 1-position of the pyrazole ring and an amino substituent on the imidazole ring contributes to its diverse chemical reactivity and potential biological activity.

Recent studies have highlighted the importance of such multi-heterocyclic compounds in drug discovery. The structural motif of 5-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-1H-imidazol-2-amine aligns well with the growing interest in molecules that exhibit dual functionality, capable of interacting with multiple biological targets. This characteristic is particularly valuable in the development of drugs that aim to modulate complex disease pathways.

The pyrazole and imidazole rings are well-documented scaffolds in medicinal chemistry, known for their ability to participate in hydrogen bonding and hydrophobic interactions, which are critical for binding affinity and specificity. In particular, the 3,5-dimethylpyrazole substitution pattern enhances the rigidity of the core structure, potentially improving pharmacokinetic properties such as solubility and metabolic stability. These features make 5-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-1H-imidazol-2-amine a promising candidate for further exploration in therapeutic applications.

One of the most exciting aspects of this compound is its potential as a precursor for more complex derivatives. The benzyl group serves as an excellent handle for further functionalization via cross-coupling reactions, allowing chemists to introduce a wide array of pharmacophores. This flexibility is particularly useful in high-throughput screening campaigns, where rapid diversification of a molecular library is essential for identifying lead compounds.

Current research in heterocyclic chemistry has demonstrated that molecules containing both imidazole and pyrazole rings often exhibit enhanced bioactivity. For instance, derivatives of these scaffolds have shown promise in inhibiting enzymes involved in inflammation and cancer metabolism. The amino group at the 2-position of the imidazole ring further expands the possibilities for interaction with biological targets, including protein kinases and ion channels. These interactions are pivotal in regulating cellular processes and have been implicated in various diseases.

The synthesis of 5-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-1H-imidazol-2-amine involves a series of well-established organic transformations, including condensation reactions and nucleophilic substitutions. The use of protected amino groups ensures that subsequent functionalizations proceed with high selectivity. This synthetic accessibility makes it an attractive building block for medicinal chemists seeking to develop novel therapeutics.

From a computational chemistry perspective, the molecular geometry and electronic properties of this compound have been extensively studied using density functional theory (DFT). These calculations have provided insights into its potential binding modes with biological targets, guiding the design of more potent analogs. The predicted binding affinities and interaction energies are consistent with experimental data from related compounds, reinforcing the reliability of these computational approaches.

In conclusion, 5-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-1H-imidazol-2-amine (CAS No. 2229347-43-5) represents a compelling example of how structural complexity can be leveraged to develop novel pharmaceutical agents. Its unique combination of heterocyclic moieties and functional groups positions it as a valuable tool for drug discovery. As research continues to uncover new biological targets and synthetic strategies, compounds like this one will undoubtedly play a crucial role in advancing therapeutic interventions.